1-Ethyl-2-methylpyridin-1-ium;hydrobromide
Overview
Description
1-Ethyl-2-methylpyridin-1-ium;hydrobromide is a quaternary ammonium salt with the molecular formula C8H13BrN It is known for its unique structure, which includes a pyridinium ring substituted with ethyl and methyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Ethyl-2-methylpyridin-1-ium;hydrobromide can be synthesized through the alkylation of 2-methylpyridine. The reaction typically involves the following steps:
Alkylation: 2-methylpyridine is reacted with ethyl bromide in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out in an organic solvent like acetonitrile or ethanol under reflux conditions.
Quaternization: The resulting 1-ethyl-2-methylpyridine is then treated with hydrobromic acid to form the hydrobromide salt.
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:
Batch or Continuous Reactors: Using batch or continuous reactors to ensure efficient mixing and reaction control.
Purification: The crude product is purified through recrystallization or distillation to achieve the desired purity levels.
Chemical Reactions Analysis
Types of Reactions: 1-Ethyl-2-methylpyridin-1-ium;hydrobromide undergoes various chemical reactions, including:
Nucleophilic Substitution: The compound can participate in nucleophilic substitution reactions due to the presence of the bromide ion.
Oxidation and Reduction: It can undergo oxidation and reduction reactions, although these are less common.
Common Reagents and Conditions:
Nucleophilic Substitution: Common reagents include sodium hydrox
Properties
Molecular Formula |
C8H13BrN+ |
|---|---|
Molecular Weight |
203.10 g/mol |
IUPAC Name |
1-ethyl-2-methylpyridin-1-ium;hydrobromide |
InChI |
InChI=1S/C8H12N.BrH/c1-3-9-7-5-4-6-8(9)2;/h4-7H,3H2,1-2H3;1H/q+1; |
InChI Key |
QTXZDFXPUPKBJC-UHFFFAOYSA-N |
Canonical SMILES |
CC[N+]1=CC=CC=C1C.Br |
Origin of Product |
United States |
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